Cas no 933696-81-2 ((6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine)

• Product Name: (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine
• CAS No: 933696-81-2
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 2128178
• Update Time: 2025-05-24

(6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine
• 4H-Thieno[3,2-c]pyran-2-methanamine, 6,7-dihydro-
• 1-{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine

• Inchi： 1S/C8H11NOS/c9-4-7-3-6-5-10-2-1-8(6)11-7/h3H,1-2,4-5,9H2
• InChI Key： USOLXSACZBFWEK-UHFFFAOYSA-N
• SMILES： C1OCCC2SC(CN)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine

Recent Advances in the Study of (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine (CAS: 933696-81-2)

The compound (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine (CAS: 933696-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its thienopyran scaffold, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis methods, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine derivatives to enhance their biological activity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction, which improved yield and purity compared to traditional methods. The study also highlighted the compound's potential as a modulator of G-protein-coupled receptors (GPCRs), particularly in the context of neurological disorders.

In addition to its synthetic advancements, (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine has shown promising results in preclinical studies. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective serotonin receptor agonist, suggesting potential applications in the treatment of depression and anxiety disorders. The compound's unique structural features, including its fused thienopyran ring system, contribute to its high binding affinity and selectivity for target receptors.

Further investigations into the mechanistic pathways of (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine have revealed its role in modulating intracellular signaling cascades. A recent study in Molecular Pharmacology (2023) utilized computational modeling and in vitro assays to elucidate the compound's interaction with specific GPCR subtypes. These findings provide a foundation for the development of more potent and selective analogs, with potential applications in precision medicine.

Despite these advancements, challenges remain in the clinical translation of (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Ongoing research is also exploring the compound's potential in other therapeutic areas, including inflammation and pain management.

In conclusion, (6,7-dihydro-4H-thieno[3,2-c]pyran-2-yl)methanamine (CAS: 933696-81-2) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic accessibility, biological activity, and mechanistic insights. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for the development of novel pharmacotherapies.